Dibutyltin Dichloride-d18
Dibutyltin Dichloride-d18
Brand Name:
Vulcanchem
CAS No.:
683-18-1
VCID:
VC0138651
InChI:
InChI=1S/2C4H9.2ClH.Sn/c2*1-3-4-2;;;/h2*1,3-4H2,2H3;2*1H;/q;;;;+2/p-2
SMILES:
CCCC[Sn+2]CCCC.[Cl-].[Cl-]
Molecular Formula:
C8H18Cl2Sn
Molecular Weight:
303.8 g/mol
Dibutyltin Dichloride-d18
CAS No.: 683-18-1
Reference Standards
VCID: VC0138651
Molecular Formula: C8H18Cl2Sn
Molecular Weight: 303.8 g/mol
| CAS No. | 683-18-1 |
|---|---|
| Product Name | Dibutyltin Dichloride-d18 |
| Molecular Formula | C8H18Cl2Sn |
| Molecular Weight | 303.8 g/mol |
| IUPAC Name | dibutyltin(2+);dichloride |
| Standard InChI | InChI=1S/2C4H9.2ClH.Sn/c2*1-3-4-2;;;/h2*1,3-4H2,2H3;2*1H;/q;;;;+2/p-2 |
| Standard InChIKey | RJGHQTVXGKYATR-UHFFFAOYSA-L |
| Impurities | ... IT IS EXTREMELY DIFFICULT TO PREPARE DIALKYLTIN COMPOUNDS AS PURE COMPOUNDS, THERE GENERALLY BEING PRESENT TRACES OF THE CORRESPONDING TRIALKYL DERIVATIVES. /DIALKYLTIN COMPOUNDS/ |
| SMILES | CCCC[Sn+2]CCCC.[Cl-].[Cl-] |
| Canonical SMILES | CCCC[Sn+2]CCCC.[Cl-].[Cl-] |
| Boiling Point | 135 °C @ 10 mm Hg |
| Colorform | White crystalline solid Light tan or colorless solid or semisolid |
| Density | 1.36 @ 24 °C/D |
| Flash Point | 335 °F (open cup) |
| Melting Point | 43 °C |
| Physical Description | DryPowder; Liquid; OtherSolid |
| Solubility | SOL IN ETHER, BENZENE, ALCOHOL Insoluble in cold water; hydrolyzed in hot water. |
| Synonyms | Di-n-butyltin Dichloride-d18; Di-n-butyltin(II) Chloride-d18; Dibutyldichlorostannane-d18; Dibutyldichlorotin-d18; Dibutyltin Chloride-d18; Dibutyltin(IV) Dichloride-d18; Dichlorobis(dibutyl)tin-d18; Dichlorodibutylstannane-d18; Dichlorodibutyltin-d1 |
| Vapor Density | 10.5 (Air = 1) |
| Vapor Pressure | 2 mm Hg at 100 °C |
| PubChem Compound | 10380285 |
| Last Modified | Nov 11 2021 |
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